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Compound of Interest

Compound Name: Mizolastine-13C,d3

Cat. No.: B12409935 Get Quote

Essential Safety and Handling Guide for
Mizolastine-13C,d3
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Mizolastine-13C,d3. The following

procedural steps are designed to ensure the safe handling, use, and disposal of this

isotopically labeled compound.

Mizolastine-13C,d3 is the 13C- and deuterium-labeled version of Mizolastine, a histamine H1

receptor antagonist.[1] As with any chemical, and particularly with physiologically active and

isotopically labeled compounds, it is crucial to follow strict safety protocols to minimize

exposure and ensure a safe laboratory environment. All products are for research use only

unless clearly stated otherwise.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical when handling Mizolastine-13C,d3 to protect

against potential chemical exposure. The following table summarizes the recommended PPE.
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PPE Category Specification Purpose Source

Hand Protection

Nitrile or neoprene,

powder-free,

chemotherapy-grade

gloves (double gloving

recommended).

To prevent skin

contact with the

compound. The outer

glove should be

removed and

disposed of after

handling.

[2][3][4]

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles.

To protect eyes from

splashes or airborne

particles.

[3][5][6][7][8]

Body Protection

A disposable, low-

permeability fabric

gown with a solid

front, long sleeves,

and tight-fitting cuffs.

A lab coat of poly-

cotton blend is a

minimum requirement.

To protect skin and

personal clothing from

contamination.

[2][3][4]

Respiratory Protection

An N95 or higher-

rated respirator is

recommended,

especially when

handling the powder

form or if there is a

risk of aerosol

generation.

To prevent inhalation

of the compound.

Surgical masks do not

offer adequate

protection.

[2][6]

Face Protection

A face shield should

be worn in addition to

goggles when there is

a significant risk of

splashes.

To provide full facial

protection.
[2][5][6]
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Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for handling Mizolastine-13C,d3 from receipt to

disposal.

1. Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, and safety glasses) before opening the package.

If unpacking a non-plastic container where breakage is possible, the use of a respirator is

advised.[6]

Verify that the received product matches the order and that the container is properly labeled

and sealed.

2. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it locked up or in an area accessible only to authorized personnel.

Recommended storage temperature for the powder is -20°C for long-term storage (up to 3

years).[7] For solutions in solvent, store at -80°C for up to 2 years.[7]

3. Preparation of Solutions:

All handling of the solid compound should be performed in a designated area, such as a

chemical fume hood or a glove box, to minimize inhalation exposure.

Ensure adequate ventilation and have a safety shower and eye wash station readily

accessible.[7]

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Mizolastine-13C,d3 is soluble in DMSO (10 mM).[1]

Do not eat, drink, or smoke in the handling area.
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4. Experimental Use:

Wear the full recommended PPE at all times during experimental procedures.

Avoid direct contact with the skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Mizolastine-13C,d3 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Mizolastine-13C,d3 should be treated as hazardous waste.

Solid Waste:

Collect any unused solid compound and contaminated disposable materials (e.g., gloves,

wipes, pipette tips) in a designated, clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing Mizolastine-13C,d3 in a separate, labeled hazardous

waste container. Do not dispose of it down the drain.

Decontamination:

Decontaminate all work surfaces and equipment that have come into contact with the

compound using an appropriate solvent (e.g., alcohol).[7]

Final Disposal:

Dispose of all waste containers through your institution's hazardous waste management

program, following all local, state, and federal regulations.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key steps and safety precautions for handling

Mizolastine-13C,d3.

Receiving Storage Handling & Use Disposal

Receive Shipment Inspect Package Unpack with PPE Store in Designated
Cool, Dry, Secure Area Don Full PPE Weigh Solid in

Containment Hood Prepare Solution Conduct Experiment Collect Solid & Liquid
Hazardous Waste

Decontaminate Surfaces
& Equipment

Dispose via Institutional
Waste Program

Click to download full resolution via product page

Caption: Workflow for safe handling of Mizolastine-13C,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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